Cas no 2229007-33-2 (2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine
• CAS No: 2229007-33-2
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 6228078
• PubChem ID: 165645860
• Update Time: 2025-10-19

2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine
• 2-[1-(2-bromo-3-fluorophenyl)cyclopropyl]propan-2-amine
• EN300-1904214
• 2229007-33-2

• Inchi： 1S/C12H15BrFN/c1-11(2,15)12(6-7-12)8-4-3-5-9(14)10(8)13/h3-5H,6-7,15H2,1-2H3
• InChI Key： DPSFYQNJVVNHLY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(C(C)(C)N)CC1)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine

Introduction to 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine (CAS No: 2229007-33-2)

2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine (CAS No: 2229007-33-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif, combines a cyclopropyl group with a fluorinated aromatic ring, making it a promising candidate for further exploration in drug discovery. The presence of both bromine and fluorine substituents in its molecular framework suggests potential for diverse biological activities, which has spurred considerable interest among researchers.

The chemical structure of 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine encompasses a cyclopropylpropan-2-amine backbone linked to a phenyl ring substituted with bromine and fluorine atoms. This arrangement not only imparts distinct electronic properties but also opens up avenues for selective interactions with biological targets. The cyclopropyl group, known for its rigidity, can contribute to the compound's binding affinity and selectivity, while the fluorinated phenyl ring is often associated with enhanced metabolic stability and bioavailability.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with complex structural features to address unmet medical needs. 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine exemplifies this trend, as its structural complexity allows for fine-tuning of pharmacological properties. Researchers have been particularly intrigued by its potential as a scaffold for developing novel therapeutic agents. The compound's unique combination of substituents makes it a versatile tool for medicinal chemists seeking to design molecules with specific biological activities.

One of the most compelling aspects of 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine is its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The bromine atom, in particular, has been shown to enhance binding interactions with certain enzymes and receptors, while the fluorine atom can improve pharmacokinetic profiles. These features make the compound an attractive candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine with greater accuracy. Molecular modeling studies have suggested that this compound may interact with targets such as kinases and transcription factors, which are implicated in various disease states. These predictions are supported by experimental data from high-throughput screening assays, which have identified 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine as a hit compound in several drug discovery campaigns.

The synthesis of 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine presents both challenges and opportunities for synthetic chemists. The cyclopropyl group requires careful handling due to its propensity to undergo ring-opening reactions under certain conditions. However, recent methodological advancements have made it possible to construct this motif with high efficiency and selectivity. The introduction of fluorine and bromine substituents further adds complexity to the synthesis but also enhances the compound's potential therapeutic value.

In conclusion, 2-1-(2-bromo-3-fluorophenyl)cyclopropylpropan-2-amine (CAS No: 2229007-33-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in drug discovery and development efforts worldwide.